3,5-Bis(trifluoromethyl)phenyl(trifluoromethylsulfonyl)methane
Overview
Description
Tris[3,5-bis(trifluoromethyl)phenyl]phosphine is used as ligands which is useful as catalysts in various reactions .
Synthesis Analysis
The synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives has been reported . These compounds are potent growth inhibitors of drug-resistant bacteria . Another compound, 3,5-Bis(trifluoromethyl)phenylacetic acid, has been used as a building block to synthesize the pentaamine and bis-heterocyclic libraries .Molecular Structure Analysis
The molecular structure of related compounds such as 3,5-Bis(trifluoromethyl)phenylboronic acid and Bis(3,5-bis(trifluoromethyl)phenyl)methanone have been analyzed.Chemical Reactions Analysis
The chemical reactions of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives have been studied . Most of the synthesized compounds are potent growth inhibitors of planktonic Gram-positive bacteria .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds such as 3,5-Bis(trifluoromethyl)phenylboronic acid and Bis(3,5-bis(trifluoromethyl)phenyl)methanone have been analyzed.Scientific Research Applications
Catalyst Development
The 3,5-bis(trifluoromethyl)phenyl motif of this compound is used ubiquitously in H-bond catalysts . It plays a significant role in the development of H-bond organocatalysts and is used extensively in promoting organic transformations .
Organic Chemistry
This compound is a key component in (thio)urea derivatives, which have seen increased use as organocatalysts in organic chemistry . They are known for their ability to activate substrates and stabilize partially developing negative charges in transition states .
Synthesis of Bis(trifluoromethyl)Cyclopropanes
1,3-bis(trifluoromethyl)-5-(trifluoromethylsulfonylmethyl)benzene is involved in the solvent-controlled synthesis of bis(trifluoromethyl)cyclopropanes . This process involves a [2 + 1] cycloaddition reaction with CF3CHN2 .
Synthesis of Bis(trifluoromethyl)Pyrazolines
This compound also plays a role in the synthesis of bis(trifluoromethyl)pyrazolines . This involves a [3 + 2] cycloaddition reaction with CF3CHN2 .
Pharmaceutical Applications
The compound is used in the synthesis of pharmaceutical intermediates . It is used in the production of various drugs due to its high reactivity and selectivity .
Material Science
This compound is used in the preparation of inorganic nanomaterials . It is also used in the synthesis of polymers in ionic liquids .
Safety And Hazards
The safety data sheet for 3,5-Bis(trifluoromethyl)phenyl isocyanate indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - vapors, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) - respiratory system .
Future Directions
properties
IUPAC Name |
1,3-bis(trifluoromethyl)-5-(trifluoromethylsulfonylmethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F9O2S/c11-8(12,13)6-1-5(2-7(3-6)9(14,15)16)4-22(20,21)10(17,18)19/h1-3H,4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTBVTQYWSNXXNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CS(=O)(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F9O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20631456 |
Source
|
| Record name | 1-[(Trifluoromethanesulfonyl)methyl]-3,5-bis(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20631456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Bis(trifluoromethyl)phenyl(trifluoromethylsulfonyl)methane | |
CAS RN |
434957-15-0 |
Source
|
| Record name | 1-[(Trifluoromethanesulfonyl)methyl]-3,5-bis(trifluoromethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20631456 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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